Cas no 895929-15-4 (1-(pentafluorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(pentafluorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 895929-15-4
• MF: C₁₀H₆F₅N₃
• MW: 263.16675901413
• MDL: MFCD03422520
• CID: 3059033
• PubChem ID: 17024640
• Update Time: 2025-05-26

1-(pentafluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pentafluorobenzyl)-1H-pyrazol-3-amine
• 1-(pentafluorophenyl)methyl-1H-pyrazol-3-amine
• 1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazole-3-ylamine
• STK312476
• 1-((Perfluorophenyl)methyl)-1,2-dihydro-3h-pyrazol-3-imine
• CS-0270817
• 1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOL-3-AMINE
• 1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazol-3-amine
• EN300-228670
• 895929-15-4
• AKOS000308730
• BBL038734
• 1-[(pentafluorophenyl)methyl]-1H-pyrazol-3-amine

• MDL： MFCD03422520
• Inchi： 1S/C10H6F5N3/c11-6-4(3-18-2-1-5(16)17-18)7(12)9(14)10(15)8(6)13/h1-2H,3H2,(H2,16,17)
• InChI Key： GISVUPHRZAMMEQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CN1C=CC(N)=N1)F)F)F)F

Computed Properties

• Exact Mass: 263.04818801Da
• Monoisotopic Mass: 263.04818801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 342.7±42.0 °C at 760 mmHg
• Flash Point: 161.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(pentafluorophenyl)methyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(pentafluorophenyl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(Pentafluorophenyl)methyl-1H-pyrazol-3-amine (CAS No. 895929-15-4)

1-(Pentafluorophenyl)methyl-1H-pyrazol-3-amine (CAS No. 895929-15-4) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pentafluorophenyl group attached to a pyrazole ring, which enhances its stability and reactivity. This molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The growing interest in fluorinated organic compounds stems from their ability to improve metabolic stability, bioavailability, and binding affinity in drug design. Researchers are increasingly exploring 1-(Pentafluorophenyl)methyl-1H-pyrazol-3-amine for its potential applications in medicinal chemistry, where it serves as a key building block for kinase inhibitors and antimicrobial agents. Its pentafluorophenyl moiety is particularly noteworthy, as it often contributes to enhanced lipophilicity and electron-withdrawing effects, critical for optimizing drug-like properties.

In the context of agrochemical innovation, this compound is being investigated for its role in developing next-generation pesticides and herbicides. The pyrazole core is a common motif in agrochemicals, known for its versatility in interacting with biological targets. The incorporation of fluorine atoms further augments its efficacy, making it a promising candidate for sustainable crop protection solutions.

From a synthetic chemistry perspective, 1-(Pentafluorophenyl)methyl-1H-pyrazol-3-amine is often synthesized via nucleophilic substitution or cross-coupling reactions. Its amine functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with the current trend in drug discovery, where rapid access to structurally diverse compounds is paramount.

Environmental and regulatory considerations are also driving research into fluorinated compounds. While 1-(Pentafluorophenyl)methyl-1H-pyrazol-3-amine is not classified as hazardous, its fluorine-rich structure necessitates careful evaluation of its environmental persistence. Advances in green chemistry are addressing these challenges, with efforts focused on developing more sustainable synthetic routes and degradation pathways.

The compound's relevance extends to material science, where its aromatic and fluorinated characteristics are exploited in the design of advanced polymers and coatings. These materials often exhibit superior thermal stability and chemical resistance, making them ideal for high-performance applications in electronics and aerospace.

In summary, 1-(Pentafluorophenyl)methyl-1H-pyrazol-3-amine (CAS No. 895929-15-4) represents a versatile and highly functionalized building block with broad applications across pharmaceuticals, agrochemicals, and materials. Its unique combination of a pyrazole core and pentafluorophenyl group positions it at the forefront of innovation in multiple scientific disciplines. As research continues to uncover new uses for this compound, its importance in modern chemistry is expected to grow exponentially.